N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C20H17N3O3S/c1-11-9-12(2)18-15(10-11)27-20(21-18)22-19(26)13-3-5-14(6-4-13)23-16(24)7-8-17(23)25/h3-6,9-10H,7-8H2,1-2H3,(H,21,22,26)
• InChI Key: VHPPKXMSYRCKKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O)C
• Molecular Formula: C20H17N3O3S
• Molecular Weight: 379.4 g/mol

Description

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. DMXAA has been shown to have anti-tumor effects in preclinical studies, and has been investigated in clinical trials as a potential cancer therapy.

Mechanism of Action

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been shown to activate the immune system and induce the production of cytokines such as tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α). These cytokines can then induce tumor cell death through a variety of mechanisms, including apoptosis and necrosis. N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has also been shown to disrupt tumor blood vessels, leading to reduced blood flow to the tumor and further inducing tumor cell death.
Biochemical and Physiological Effects:
N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been shown to have a variety of biochemical and physiological effects. In preclinical studies, N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been shown to induce the production of cytokines such as TNF-α and IFN-α. N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has also been shown to disrupt tumor blood vessels, leading to reduced blood flow to the tumor. In addition, N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been shown to induce tumor cell death through a variety of mechanisms, including apoptosis and necrosis.

Advantages and Limitations for Lab Experiments

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, and can be purified to obtain pure N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide. N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has also been shown to have anti-tumor effects in preclinical studies, making it a potentially useful tool for investigating the mechanisms of tumor cell death. However, N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has limitations for lab experiments. It has been shown to have mixed results in clinical trials, making it difficult to determine its potential use in cancer treatment.

Future Directions

There are several future directions for research on N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide. One area of research is to investigate the mechanism of action of N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide in more detail, to better understand how it induces tumor cell death. Another area of research is to investigate the potential use of N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide in combination with other cancer therapies, to determine if it can enhance the effectiveness of other treatments. Finally, further clinical trials are needed to determine the potential use of N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide in cancer treatment.
In conclusion, N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide is a synthetic compound that has been studied for its potential use in cancer treatment. N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been shown to have anti-tumor effects in preclinical studies, and has been investigated in clinical trials as a potential cancer therapy. N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide activates the immune system and induces the production of cytokines, leading to tumor cell death through a variety of mechanisms. N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has several advantages for lab experiments, but also has limitations. Future research is needed to determine the potential use of N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide in cancer treatment.

Synthesis Methods

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide can be synthesized via a multi-step process involving the reaction of 4,6-dimethylbenzo[d]thiazole-2-carboxylic acid with 4-(2,5-dioxopyrrolidin-1-yl)benzoyl chloride in the presence of a base such as triethylamine. The resulting product can be purified using column chromatography to obtain pure N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide.

Scientific Research Applications

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been studied for its potential use in cancer treatment. Preclinical studies have shown that N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has anti-tumor effects, and can induce tumor cell death. N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been investigated in clinical trials as a potential cancer therapy, but results have been mixed. Some studies have shown promising results, while others have not. Further research is needed to determine the potential use of N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide in cancer treatment.